Cas no 79570-01-7 (2-Propenoic acid,2-cyano-3-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)-)

2-Propenoic acid,2-cyano-3-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)- structure
79570-01-7 structure
Product Name:2-Propenoic acid,2-cyano-3-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)-
CAS No:79570-01-7
MF:C13H17NO2
MW:219.279583692551
CID:578579
PubChem ID:44152740
Update Time:2025-04-19

2-Propenoic acid,2-cyano-3-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-cyano-3-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)-
    • 2-cyano-3-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)acrylic acid
    • 2-Cyano-3-(6,6-dimethylbicyclo(3.1.1)hept-2-yl)acrylic acid
    • EINECS 279-186-2
    • 79570-01-7
    • Inchi: 1S/C13H17NO2/c1-13(2)10-4-3-8(11(13)6-10)5-9(7-14)12(15)16/h5,8,10-11H,3-4,6H2,1-2H3,(H,15,16)/b9-5+
    • InChI Key: FVXWDDLIMBRDJT-WEVVVXLNSA-N
    • SMILES: OC(/C(/C#N)=C/C1CCC2CC1C2(C)C)=O

Computed Properties

  • Exact Mass: 219.125928785g/mol
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.1Ų
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